Cas no 125229-64-3 (5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside)
125229-64-3 structure
Product Name:5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside
CAS No:125229-64-3
MF:C14H15BrClNO6
MW:408.629002809525
MDL:MFCD00078951
CID:138661
PubChem ID:5289587
Update Time:2025-04-19
5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Chemical and Physical Properties
Names and Identifiers
-
- a-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
- 5-BROMO-4-CHLORO-3-INDOXYL-ALPHA-D-MANNOPYRANOSIDE
- 5-Bromo-4-chloro-3-indolyl
- 5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside
- A-D-glucopyranoside
- A-Glc
- A-glucoside
- X-MAN
- X-ALPHA-D-MAN
- X-A-D-MANNOSIDE
- X-ALPHA-MANNOSIDE
- X-ALPHA-D-MANNOSIDE
- RARECHEM AH BS 0013
- 5-bromo-4-chloro-3-indolyl α-d-mannopyranoside
- 5-bromo-4-chloro-3-indolyl A-D-*mannopyranoside
- 5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside, >=93%
- SCHEMBL285303
- A-D-mannopyranoside
- 5-bromo-4-chloro-1H-indol-3-yl alpha-D-mannopyranoside
- 5-bromo-4-chloro-3-indolyl alpha-D-mannoside
- alpha-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
- (2R,3S,4S,5S,6R)-2-(5-BROMO-4-CHLORO-1H-INDOL-3-YLOXY)-TETRAHYDRO-6-(HYDROXYMETHYL)-2H-PYRAN-3,4,5-TRIOL
- AKOS022179607
- CHEBI:75501
- 5-Bromo-4-chloro-3-indolyl-a-D-mannopyranoside
- (2R,3S,4S,5S,6R)-2-(5-bromo-4-chloro-1H-indol-3-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- 5-BROMO-4-CHLORO-3-INDOLYL -D-MANNOPYRANOSIDE
- NS00070537
- XMM
- AMY41670
- AS-11178
- 5-Bromo-4-chloro-3-indolyl alpha -D-mannopyranoside
- 5-bromo-4-chloroindoxyl alpha-D-mannoside
- (2R,3S,4S,5S,6R)-2-((5-Bromo-4-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- DB04806
- (2R,3S,4S,5S,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 125229-64-3
- MFCD00078951
- (5-BROMO-4-CHLORO-3-INDOLYL)-A-D-MANNOSE
- Q27095535
- B-7409
- a-D-Mannopyranoside,5-bromo-4-chloro-1H-indol-3-yl
- 5-Bromo-4-chloro-3-indolyl a-D-mannopyranoside
- C14H15BrClNO6
- 5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside
-
- MDL: MFCD00078951
- Inchi: 1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11-,12+,13+,14+/m1/s1
- InChI Key: OPIFSICVWOWJMJ-HAAGFXOZSA-N
- SMILES: BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 406.97700
- Monoisotopic Mass: 406.97713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.882
- Boiling Point: 674 ºC
- Flash Point: 361 ºC
- Refractive Index: 1.731
- PSA: 115.17000
- LogP: 0.76250
5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Security Information
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- Storage Condition:−20°C
5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119001953-50mg |
5-Bromo-4-chloro-3-indolyl-a-D-mannopyranoside |
125229-64-3 | 95% | 50mg |
$176.00 | 2023-09-03 | |
| Alichem | A119001953-250mg |
5-Bromo-4-chloro-3-indolyl-a-D-mannopyranoside |
125229-64-3 | 95% | 250mg |
$528.58 | 2023-09-03 | |
| Alichem | A119001953-1g |
5-Bromo-4-chloro-3-indolyl-a-D-mannopyranoside |
125229-64-3 | 95% | 1g |
$1364.16 | 2023-09-03 | |
| Fluorochem | M04075-250mg |
5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside |
125229-64-3 | 97% | 250mg |
£200.00 | 2022-02-28 | |
| Chemenu | CM100283-250mg |
a-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl |
125229-64-3 | 95% | 250mg |
$462 | 2021-06-15 | |
| Chemenu | CM100283-250mg |
a-D-Mannopyranoside, 5-bromo-4-chloro-1H-indol-3-yl |
125229-64-3 | 95% | 250mg |
$*** | 2023-07-18 | |
| Apollo Scientific | BIB1402-250mg |
5-Bromo-4-chloro-3-indolyl alpha-D-mannopyranoside |
125229-64-3 | 250mg |
£87.00 | 2023-09-01 | ||
| abcr | AB259127-100 mg |
5-Bromo-4-chloro-3-indoxyl-alpha-D-mannopyranoside, 98%; . |
125229-64-3 | 98% | 100 mg |
€326.40 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B929078-5mg |
5-Bromo-4-chloro-3-indolyl α-D-mannopyranoside |
125229-64-3 | 93% | 5mg |
¥899.10 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B929078-25mg |
5-Bromo-4-chloro-3-indolyl α-D-mannopyranoside |
125229-64-3 | 93% | 25mg |
¥2,699.10 | 2022-09-29 |
5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside Related Literature
-
Lulu Liang,Li Nie,Minjuan Jiang,Fusheng Bie,Linjun Shao,Chenze Qi,X. Man Zhang,Xuejing Liu New J. Chem. 2018 42 11023
-
2. Synthesis of allyl and dienyl sulphones via iodosulphonylation of conjugated dienesJosé Barluenga,José M. Martínez-Gallo,Carmen Nájera,Francisco J. Fa?anás,Miguel Yus J. Chem. Soc. Perkin Trans. 1 1987 2605
-
4. Tetrakis(triphenyl phosphite)nickel(0)+ maleic anhydride: ligand exchange and free-radical formationC. H. Bamford,E. O. Hughes J. Chem. Soc. Faraday Trans. 1 1972 68 1474
-
5. 1H nuclear magnetic resonance and X-ray study of dihedral bond angles in the gauche O·CH2·CH2·O moiety of cyclic 7,8-dihydrodibenzo[f,h][1,4]dioxecinGerard van Koten,Jan W. Marsman,Gonda A. K. Breedijk,Anthony L. Spek J. Chem. Soc. Perkin Trans. 2 1977 1942
125229-64-3 (5-Bromo-4-chloro-3-indolyl a-D-Mannopyranoside) Related Products
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- 177966-52-8(5-Bromo-4-chloro-3-indolyl beta-D-cellobioside)
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- 171869-92-4(5-Bromo-4-chloro-3-indolyl α-L-Fucopyranoside)
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